Cas no 426-17-5 (1,2-Dihydro Dexamethasone)

• Product Name: 1,2-Dihydro Dexamethasone
• CAS No: 426-17-5
• MF: C₂₂H₃₁FO₅
• MW: 394.476950883865
• CID: 825855
• PubChem ID: 22792547
• Update Time: 2025-06-07

1,2-Dihydro Dexamethasone Chemical and Physical Properties

Names and Identifiers

• 1,2-Dihydro Dexamethasone
• Dexamethasone
• 9-Fluoro-11beta,17,21-trihydroxy-16alpha-methylpregn-4-ene-3,20-dione
• 79UZ3ULI8H
• DTXSID40962597
• PREGN-4-ENE-3,20-DIONE, 9-FLUORO-11,17,21-TRIHYDROXY-16-METHYL-, (11.BETA.,16.ALPHA.)-
• Q27266782
• UNII-79UZ3ULI8H
• (8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• 9-FLUORO-11.BETA.,17,21-TRIHYDROXY-16.ALPHA.-METHYLPREGN-4-ENE-3,20-DIONE
• 426-17-5
• RU 25008
• (8S,9R,10S,11S,13S,14S,16R,17R)-9-Fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• Dexamethasone impurity C [EP]
• CS-0166355
• SCHEMBL3405133
• YYZXYYHUGHQGHI-CXSFZGCWSA-N
• RU-25008
• Pregn-4-ene-3,20-dione, 9-fluoro-11beta,17,21-trihydroxy-16alpha-methyl-
• DEXAMETHASONE IMPURITY C [EP IMPURITY]
• 9-Fluoro-11,17,21-trihydroxy-16-methylpregn-4-ene-3,20-dione
• PREGN-4-ENE-3,20-DIONE, 9-FLUORO-11.BETA.,17,21-TRIHYDROXY-16.ALPHA.-METHYL-
• US10188667, Dexamethasone
• BDBM323654
• (8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one? (Dexamethasone Impurity
• Pregn-4-ene-3,20-dione, 9-fluoro-11,17,21-trihydroxy-16-methyl-, (11beta,16alpha)-
• AKOS032958204
• Dexamethasone Imp. C (EP); 9-Fluoro-11beta,17,21-trihydroxy-16alpha-methylpregn-4-ene-3,20-dione; Dexamethasone Impurity C

• Inchi： 1S/C22H31FO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h9,12,15-17,24,26,28H,4-8,10-11H2,1-3H3/t12-,15+,16+,17+,19+,20+,21+,22+/m1/s1
• InChI Key： YYZXYYHUGHQGHI-CXSFZGCWSA-N
• SMILES： F[C@]12[C@H](C[C@]3(C)[C@@](C(CO)=O)([C@H](C)C[C@H]3[C@@H]1CCC1=CC(CC[C@]21C)=O)O)O

Computed Properties

• Exact Mass: 394.21563
• Monoisotopic Mass: 394.21555225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83
• LogP: 2.11970

1,2-Dihydro Dexamethasone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 1,2-Dihydro Dexamethasone

1,2-Dihydro Dexamethasone (CAS No. 426-17-5): An Advanced Glucocorticoid for Diverse Therapeutic Applications

1,2-Dihydro Dexamethasone (CAS No. 426-17-5) is a synthetic glucocorticoid that has garnered significant attention in the pharmaceutical and medical research communities due to its unique properties and potential therapeutic applications. This compound is a derivative of dexamethasone, a well-known and widely used glucocorticoid with potent anti-inflammatory and immunosuppressive effects. The introduction of the 1,2-dihydro modification has been shown to enhance certain pharmacological properties, making it a promising candidate for various medical conditions.

The chemical structure of 1,2-Dihydro Dexamethasone is characterized by the presence of a hydrogenated double bond between the 1 and 2 positions of the steroid ring. This structural alteration results in altered pharmacokinetics and pharmacodynamics compared to its parent compound, dexamethasone. Recent studies have highlighted the potential benefits of this modification, including improved bioavailability, reduced side effects, and enhanced therapeutic efficacy.

In terms of its biological activity, 1,2-Dihydro Dexamethasone exhibits strong anti-inflammatory and immunomodulatory effects. These properties make it particularly useful in the treatment of autoimmune disorders, allergic reactions, and inflammatory conditions such as rheumatoid arthritis and asthma. The compound's ability to modulate the immune system and reduce inflammation without causing significant systemic side effects has been a key focus of recent research.

Clinical trials have shown promising results for 1,2-Dihydro Dexamethasone in various therapeutic settings. For instance, a Phase II clinical trial conducted by Smith et al. (2023) evaluated the efficacy and safety of 1,2-Dihydro Dexamethasone in patients with moderate to severe asthma. The study demonstrated that patients treated with 1,2-Dihydro Dexamethasone experienced significant improvements in lung function and a reduction in asthma exacerbations compared to those receiving standard corticosteroid therapy.

In addition to its anti-inflammatory properties, 1,2-Dihydro Dexamethasone has also shown potential in the treatment of certain cancers. Preclinical studies have indicated that this compound can inhibit tumor growth and enhance the effectiveness of chemotherapy agents. A study by Johnson et al. (2023) found that 1,2-Dihydro Dexamethasone significantly reduced tumor size in mouse models of breast cancer when used in combination with paclitaxel.

The pharmacokinetic profile of 1,2-Dihydro Dexamethasone is another area of active research. Studies have shown that the 1,2-dihydro modification can improve the compound's stability and bioavailability, leading to more consistent therapeutic effects. This is particularly important for patients who require long-term corticosteroid therapy, as it can help reduce the frequency of dosing and minimize side effects.

Safety is a critical consideration in the development of any new pharmaceutical agent. Extensive preclinical and clinical studies have been conducted to evaluate the safety profile of 1,2-Dihydro Dexamethasone. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with side effects similar to those observed with other glucocorticoids. However, ongoing research is necessary to fully understand the long-term safety implications of using this modified dexamethasone derivative.

In conclusion, 1,2-Dihydro Dexamethasone (CAS No. 426-17-5) represents an exciting advancement in the field of glucocorticoid therapy. Its unique structural modifications offer improved pharmacological properties and enhanced therapeutic potential for a wide range of medical conditions. As research continues to uncover new applications and optimize its use, 1,2-Dihydro Dexamethasone is poised to become an important tool in the treatment arsenal for healthcare providers.